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Iohexol-d5 Iohexol-d5
Brand Name: Vulcanchem
CAS No.: 928623-33-0
VCID: VC0020361
InChI: InChI=1S/C19H26I3N3O9/c1-8(29)25(4-11(32)7-28)17-15(21)12(18(33)23-2-9(30)5-26)14(20)13(16(17)22)19(34)24-3-10(31)6-27/h9-11,26-28,30-32H,2-7H2,1H3,(H,23,33)(H,24,34)/i4D2,7D2,11D
SMILES: CC(=O)N(CC(CO)O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
Molecular Formula: C19H26I3N3O9
Molecular Weight: 826.173

Iohexol-d5

CAS No.: 928623-33-0

Reference Standards

VCID: VC0020361

Molecular Formula: C19H26I3N3O9

Molecular Weight: 826.173

Iohexol-d5 - 928623-33-0

CAS No. 928623-33-0
Product Name Iohexol-d5
Molecular Formula C19H26I3N3O9
Molecular Weight 826.173
IUPAC Name 5-[acetyl-(1,1,2,3,3-pentadeuterio-2,3-dihydroxypropyl)amino]-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
Standard InChI InChI=1S/C19H26I3N3O9/c1-8(29)25(4-11(32)7-28)17-15(21)12(18(33)23-2-9(30)5-26)14(20)13(16(17)22)19(34)24-3-10(31)6-27/h9-11,26-28,30-32H,2-7H2,1H3,(H,23,33)(H,24,34)/i4D2,7D2,11D
Standard InChIKey NTHXOOBQLCIOLC-OPCJXEHASA-N
SMILES CC(=O)N(CC(CO)O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
Synonyms 5-[Acetyl(2,3-dihydroxypropyl)amino]-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide-d5; Accudenz-d5; Exypaque-d5; Iohexol-d5; Nycodenz-d5; Omnipaque-d5; Omnipaque 140-d5; Omnipaque 240-d5;
PubChem Compound 46782072
Last Modified Nov 11 2021
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